Cas no 478040-24-3 (3-(isoquinolin-4-yl)prop-2-enoic Acid)

3-(isoquinolin-4-yl)prop-2-enoic acid is a versatile organic compound featuring an isoquinoline core conjugated with a prop-2-enoic acid moiety. This structure imparts unique reactivity, making it valuable as a synthetic intermediate in medicinal chemistry and materials science. The conjugated double bond system enhances its utility in cross-coupling reactions and cycloadditions, while the carboxylic acid group allows for further functionalization. Its rigid aromatic framework contributes to stability and potential applications in ligand design or fluorescence studies. The compound is particularly useful for constructing complex heterocyclic systems due to the electron-rich isoquinoline scaffold. Proper handling is advised due to its potential sensitivity to light and moisture.

3-(isoquinolin-4-yl)prop-2-enoic Acid structure

478040-24-3 structure

Product Name:3-(isoquinolin-4-yl)prop-2-enoic Acid

CAS No:478040-24-3

MF:C₁₂H₉NO₂

MW:199.205363035202

CID:4816519

Update Time:2025-06-08

3-(isoquinolin-4-yl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

- (Z)-3-(Isoquinolin-4-yl)acrylic acid
- 3-(Isoquinolin-4-yl)acrylic acid
- 3-(isoquinolin-4-yl)prop-2-enoic Acid
- Inchi： 1S/C12H9NO2/c14-12(15)6-5-10-8-13-7-9-3-1-2-4-11(9)10/h1-8H,(H,14,15)/b6-5-
- InChI Key： VAYIJIGCUZLGRC-WAYWQWQTSA-N
- SMILES： OC(/C=C\C1=CN=CC2C=CC=CC=21)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
XLogP3: 2.1
Topological Polar Surface Area: 50.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I822493-10mg	3-(isoquinolin-4-yl)prop-2-enoic Acid	478040-24-3		10mg	$ 70.00	2022-06-04
TRC	I822493-50mg	3-(isoquinolin-4-yl)prop-2-enoic Acid	478040-24-3		50mg	$ 210.00	2022-06-04
TRC	I822493-100mg	3-(isoquinolin-4-yl)prop-2-enoic Acid	478040-24-3		100mg	$ 340.00	2022-06-04
Alichem	A189009092-1g	(Z)-3-(Isoquinolin-4-yl)acrylic acid	478040-24-3	97%	1g	$637.65	2023-09-01